Cas no 2580244-25-1 (tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate
• CAS No: 2580244-25-1
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 5661458
• PubChem ID: 165889419
• Update Time: 2025-06-08

tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(5-hydroxy-1-benzothiophen-3-yl)ethyl]carbamate
• 2580244-25-1
• EN300-27718533
• tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate

• Inchi： 1S/C15H19NO3S/c1-15(2,3)19-14(18)16-7-6-10-9-20-13-5-4-11(17)8-12(10)13/h4-5,8-9,17H,6-7H2,1-3H3,(H,16,18)
• InChI Key： UNAUVEBAIFBPMG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C=CC1=2)O)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.10856464g/mol
• Monoisotopic Mass: 293.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.8Ų

Additional information on tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate

Introduction to Tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate (CAS No. 2580244-25-1)

Tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2580244-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability, bioavailability, and ability to act as intermediates in synthetic pathways. The structural framework of this molecule incorporates a tert-butyl group, a well-known protective group in organic synthesis, and a 5-hydroxy-1-benzothiophen-3-yl moiety, which contributes to its unique chemical properties and potential biological activities.

The 5-hydroxy-1-benzothiophen-3-yl substituent is particularly noteworthy as it is derived from benzothiophene, a heterocyclic compound that has been extensively studied for its pharmacological properties. Benzothiophene derivatives are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a hydroxyl group at the 5-position enhances the molecule's reactivity and solubility, making it an attractive candidate for further derivatization and functionalization.

In recent years, there has been growing interest in the development of novel carbamate-based drugs due to their favorable pharmacokinetic profiles. Tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate represents a promising candidate for further investigation in this regard. The tert-butyl group not only provides steric hindrance but also serves as an anchor for further chemical modifications, allowing researchers to tailor the compound's properties for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. The benzothiophene core has been identified as a key structural motif in several bioactive molecules, and its derivatives have shown promise in preclinical studies. For instance, recent research has highlighted the ability of certain benzothiophene-based compounds to inhibit kinases and other enzymes involved in tumor progression. The hydroxyl group on the benzothiophene ring further enhances the molecule's ability to interact with biological targets, potentially leading to increased efficacy.

The carbamate moiety in Tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate also plays a crucial role in its biological activity. Carbamates are known to exhibit inhibitory effects on various enzymes by forming covalent bonds with active sites. This property makes them valuable tools in drug discovery, particularly for targeting enzymes that play critical roles in disease pathways. The tert-butyl group at the nitrogen atom of the carbamate provides additional stability to the molecule, ensuring that it remains intact under physiological conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate with greater accuracy. These computational methods have been instrumental in identifying potential lead compounds for further optimization. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how this compound interacts with biological targets at the atomic level.

The synthesis of Tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yl)ethylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 5-hydroxy-1-benzothiophen-3-yl moiety typically begins with the functionalization of a benzothiophene precursor via cross-coupling reactions such as Suzuki or Stille couplings. Subsequent steps involve protecting group strategies to safeguard reactive sites during subsequent transformations. The final step involves the formation of the carbamate bond, which can be achieved through nucleophilic substitution reactions or condensation reactions with appropriate reagents.

One of the key challenges in synthesizing this compound is maintaining regioselectivity throughout the reaction sequence. The presence of multiple reactive sites on the benzothiophene ring necessitates careful control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have provided new tools for achieving high levels of selectivity, such as transition-metal-catalyzed reactions and orthogonal protecting group strategies.

In terms of pharmaceutical applications, Tert-butyl N-2-(5-hydroxy-1-benzothiophen-3-yilethylcarbamate holds promise as a lead compound for developing new therapeutics. Its structural features suggest potential activity against enzymes involved in inflammation and cancer progression. Additionally, its solubility profile makes it suitable for formulation into oral or injectable drugs, enhancing its clinical utility.

The development of novel drug candidates is an iterative process that involves both experimental synthesis and computational modeling. Researchers often use high-throughput screening techniques to rapidly assess the biological activity of large libraries of compounds. These screens can identify promising candidates for further optimization based on their binding affinities and pharmacokinetic profiles.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target specific pathways with high precision. Compounds like Tert-butyl N-2-(5-hydroxy-l-benzothiophen-l)-yilethylethancarbarnate exemplify this trend by combining known pharmacophores into innovative structures with potential therapeutic benefits.

In conclusion,Tert-butyl N-Z(5-hydroxy-l-benzothiphen-l)-yilethylethancarbarnate (CAS No 258024425-l) is a structurally complex organic compound with significant potential in pharmaceutical research Its unique combination o structural features positions it as an attractive candidate for further investigation into its biological activities